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Compound of Interest

Compound Name: TG 100801

Cat. No.: B1682778

Essential Safety and Handling Guide for TG
100801

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of TG 100801. It is intended for researchers, scientists, and
drug development professionals to ensure the safe and effective use of this compound in a
laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

TG 100801 is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting
effects. Adherence to strict safety protocols is mandatory to prevent accidental exposure and
environmental contamination.

Summary of Hazards:
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Hazard Classification Description
Acute Toxicity, Oral (Category 4) Harmful if swallowed.
Acute Aquatic Toxicity (Category 1) Very toxic to aquatic life.

Very toxic to aquatic life with long lasting effects.

Chronic Aquatic Toxicity (Category 1) 1

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

_ Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., Nitrile rubber, Neoprene).

Safety glasses with side

Eye Protection shields or chemical splash To protect eyes from splashes.
goggles.
Body Protection Laboratory coat. To protect skin and clothing.

Use in a well-ventilated area. A
respirator may be required for

Respiratory Protection handling large quantities or if To prevent inhalation.
dust/aerosol generation is

likely.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of TG 100801 and to ensure
the safety of laboratory personnel.

Handling Procedures:
e Avoid contact with skin, eyes, and clothing.

¢ Avoid inhalation of dust or aerosols.
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» Handle in a well-ventilated area, preferably in a chemical fume hood.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

Storage Conditions:

o Store in a tightly sealed container.

e Keep in a cool, dry, and dark place.

o Recommended long-term storage is at -20°C.[2]

o For short-term storage (days to weeks), 0-4°C is acceptable.[2]
Accidental Release and First Aid Measures
Immediate and appropriate action is critical in the event of an accidental release or exposure.
Spill Response:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:
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Exposure Route First Aid Measures

Rinse mouth with water. Do NOT induce

If Swallowed N _ _ _ _
vomiting. Seek immediate medical attention.
Immediately flush eyes with plenty of water for

In Case of Eye Contact at least 15 minutes. Seek immediate medical
attention.
Remove contaminated clothing. Wash skin

In Case of Skin Contact thoroughly with soap and water. Seek medical
attention if irritation persists.
Move the person to fresh air. If breathing is

If Inhaled

difficult, give oxygen. Seek medical attention.

Disposal Plan

TG 100801 and any contaminated materials must be disposed of as hazardous waste due to
its aquatic toxicity.

Disposal Guidelines:
o Dispose of contents and container to an approved waste disposal plant.
e Do not allow the chemical to enter drains or waterways.

o All waste materials, including contaminated PPE and spill cleanup materials, should be
collected in a labeled, sealed container for hazardous waste disposal.

Experimental Protocols and Workflow

TG 100801 is a prodrug that is converted to its active form, TG 100572, by esterases in
tissues.[3][4] TG 100572 is a multi-targeted kinase inhibitor.[1][3][4]

In Vitro Cell-Based Assay Workflow:
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Preparation

Prepare TG 100801 Stock Solution
(e.g., in DMSO)

l Cell Culture & Treatment

Prepare Cell Culture Media with

Desired TG 100801 Concentration Seed Cells in Multi-well Plates

'

Treat Cells with TG 100801
(or vehicle control)

:

Incubate for a Defined Period

Anilysis

Assess Cell Viability Analyze Protein Expression/Phosphorylation Analyze Gene Expression
(e.g., MTT, CellTiter-Glo) (e.g., Western Blot, ELISA) (e.g., qPCR, RNA-seq)

Click to download full resolution via product page

A typical workflow for an in vitro cell-based assay using TG 100801.

In Vivo Animal Study Protocol (Example): A study on a rat model of retinal vein occlusion
involved topical administration of TG 100801.[3]
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Parameter Description

) Rat model of laser-induced retinal vein
Animal Model

occlusion.
Formulation TG 100801 solution for topical eye drops.
Dosing Regimen Topical application to the eye.

Measurement of fluorescein leakage and retinal

Endpoint Analysis ] )
thickening.[3]

Mechanism of Action and Signaling Pathway

TG 100801 is a prodrug that is rapidly converted to TG 100572, a potent inhibitor of multiple
receptor tyrosine kinases and Src family kinases.[1][3][4] This inhibition blocks downstream
signaling pathways involved in angiogenesis, vascular permeability, and inflammation. The
primary targets include VEGFR1, VEGFR2, FGFR1, FGFR2, PDGFR[3, and members of the
Src kinase family (Src, Fyn, Lck, Lyn, Hck, Fgr, Yes).[3][4]

Inhibition of Kinase Signaling by TG 100572 (Active Form of TG 100801):
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TG 100801 is converted to TG 100572, which inhibits key signaling pathways.
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IC50 Values for TG 100572:

Target Kinase IC50 (nM)
VEGFR1 2
VEGFR2 7
FGFR1 2
FGFR2 16
PDGFRp 13
Fgr S
Fyn 0.5
Hck 6
Lck 0.1
Lyn 0.4
Src 1
Yes 0.2

Data from MedChemExpress and Selleck
Chemicals.[1][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682778#personal-protective-equipment-for-
handling-tg-100801]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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